Cas no 1346672-96-5 (3,4,6,7,8,9-hexahydropyrido[3,4-b]indolizin-1(2H)-one)

• Product Name: 3,4,6,7,8,9-hexahydropyrido[3,4-b]indolizin-1(2H)-one
• CAS No: 1346672-96-5
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 4586185
• PubChem ID: 58044287
• Update Time: 2025-06-13

3,4,6,7,8,9-hexahydropyrido[3,4-b]indolizin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 3,4,6,7,8,9-hexahydropyrido[3,4-b]indolizin-1(2H)-one
• EOS-60699
• Pyrido[3,4-b]indolizin-1(2H)-one, 3,4,6,7,8,9-hexahydro-
• DA-45870
• 1346672-96-5
• 3,4,6,7,8,9-hexahydro-2H-pyrido[3,4-b]indolizin-1-one
• SCHEMBL1394224
• BNXCMQVRHKYDAX-UHFFFAOYSA-N
• 3,4,6,7,8,9-Hexahydropyrido[3,4-b]indolizin-1(2H)one
• MFCD24619430
• CS-0067704

• Inchi： 1S/C11H14N2O/c14-11-9-7-8-3-1-2-6-13(8)10(9)4-5-12-11/h7H,1-6H2,(H,12,14)
• InChI Key： BNXCMQVRHKYDAX-UHFFFAOYSA-N
• SMILES： C1=C2N(CCCC2)C2CCNC(=O)C1=2

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 34Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 3,4,6,7,8,9-hexahydropyrido[3,4-b]indolizin-1(2H)-one

Comprehensive Overview of 3,4,6,7,8,9-Hexahydropyrido[3,4-b]indolizin-1(2H)-one (CAS No. 1346672-96-5)

The compound 3,4,6,7,8,9-hexahydropyrido[3,4-b]indolizin-1(2H)-one (CAS No. 1346672-96-5) is a heterocyclic organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a fused pyrido-indolizine core, has attracted attention for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a scaffold for designing novel therapeutic agents, given its resemblance to bioactive alkaloids found in nature.

In recent years, the demand for innovative heterocyclic compounds like 3,4,6,7,8,9-hexahydropyrido[3,4-b]indolizin-1(2H)-one has surged, driven by advancements in medicinal chemistry and the need for new drug candidates. This compound's CAS No. 1346672-96-5 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial research. Its structural complexity and potential bioactivity make it a subject of interest for studies targeting neurological and metabolic disorders.

The synthesis and characterization of 3,4,6,7,8,9-hexahydropyrido[3,4-b]indolizin-1(2H)-one involve sophisticated organic chemistry techniques, including multi-step reactions and spectroscopic analysis. Researchers often explore its derivatives to enhance solubility, stability, and binding affinity for specific biological targets. This approach aligns with current trends in personalized medicine and targeted therapy, where precision and efficacy are paramount.

Another area of interest is the compound's potential role in addressing antibiotic resistance, a global health crisis. By leveraging its heterocyclic framework, scientists aim to develop new antimicrobial agents that can bypass existing resistance mechanisms. The CAS No. 1346672-96-5 is often cited in patents and research papers focusing on next-generation antibiotics, highlighting its versatility and promise.

From a commercial perspective, 3,4,6,7,8,9-hexahydropyrido[3,4-b]indolizin-1(2H)-one is available through specialized chemical suppliers, catering to pharmaceutical and biotechnology companies. Its pricing and availability are influenced by factors such as purity, scale of production, and regulatory compliance. As the compound gains traction, suppliers are increasingly listing it with detailed specifications to meet the demands of quality-conscious buyers.

Environmental and safety considerations are also critical when handling 3,4,6,7,8,9-hexahydropyrido[3,4-b]indolizin-1(2H)-one. While it is not classified as hazardous under standard regulations, proper laboratory practices must be followed to ensure safe usage. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to guidelines for storage and disposal.

In conclusion, 3,4,6,7,8,9-hexahydropyrido[3,4-b]indolizin-1(2H)-one (CAS No. 1346672-96-5) represents a fascinating area of study with broad implications for drug development and biochemical research. Its structural uniqueness and potential applications make it a valuable asset in the quest for innovative therapeutic solutions. As scientific inquiry continues to evolve, this compound is likely to remain a focal point for researchers worldwide.